Cas no 2229395-99-5 (O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine)

• Product Name: O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine
• CAS No: 2229395-99-5
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6037082
• PubChem ID: 165796891
• Update Time: 2025-05-20

O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine
• 2229395-99-5
• O-[2-(4-bromo-3,5-dimethylphenyl)propyl]hydroxylamine
• EN300-1924249

• Inchi： 1S/C11H16BrNO/c1-7-4-10(9(3)6-14-13)5-8(2)11(7)12/h4-5,9H,6,13H2,1-3H3
• InChI Key： RDRWPGTZCONLIP-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C(C)CON

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine

Introduction to O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine (CAS No. 2229395-99-5)

O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine, with the chemical formula C₁₁H₁₇NBrO, is a significant compound in the field of pharmaceutical and biochemical research. This compound is characterized by its unique structural features, which include a propyl chain attached to a hydroxylamine group and a phenyl ring substituted with bromine atoms at the 4th position and methyl groups at the 3rd and 5th positions. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 2229395-99-5 provides a unique identifier for this compound, ensuring accurate classification and reference in scientific literature. The molecular structure of O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine consists of a hydrophobic phenyl ring enhanced by bromine atoms, which can influence its interactions with biological targets. The propyl chain and hydroxylamine group contribute to its solubility and reactivity, making it suitable for further chemical modifications.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from aromatic hydroxylamines. The 4-bromo-3,5-dimethylphenyl moiety is particularly noteworthy due to its ability to engage in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These properties have led to its exploration in the synthesis of metal-organic frameworks (MOFs) and catalytic systems, where it serves as a ligand or precursor.

One of the most compelling aspects of O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine is its potential application in drug discovery. Researchers have been investigating its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The hydroxylamine group is known for its ability to form stable bonds with biological targets, making it an attractive scaffold for medicinal chemistry.

Recent studies have demonstrated that derivatives of this compound exhibit promising biological activity. For instance, modifications to the propyl chain have shown enhanced binding affinity to specific enzymes involved in metabolic pathways. This has opened up new avenues for developing treatments against metabolic disorders. Additionally, the bromine substituents on the phenyl ring have been found to improve the bioavailability of drug candidates by enhancing their lipophilicity.

The synthesis of O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process often includes bromination followed by alkylation and hydroxylation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies highlight the compound's importance in industrial-scale production.

In conclusion, O-2-(4-bromo-3,5-dimethylphenyl)propylhydroxylamine is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.